N-(Cyanomethyl)-3,4-dihydro-1H-isochromene-1-carboxamide

• IUPAC Name: N-(cyanomethyl)-3,4-dihydro-1H-isochromene-1-carboxamide
• InChI: InChI=1S/C12H12N2O2/c13-6-7-14-12(15)11-10-4-2-1-3-9(10)5-8-16-11/h1-4,11H,5,7-8H2,(H,14,15)
• InChI Key: NHEALSOVQNXNDH-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)C(=O)NCC#N
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

“N-(Cyanomethyl)-3,4-dihydro-1H-isochromene-1-carboxamide” is a complex organic compound. It contains a cyanomethyl group (N≡CCH2–), which is a type of nitrile group. The compound also includes an isochromene ring, which is a bicyclic structure consisting of a benzene ring fused to a heterocyclic pyran ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, cyanomethyl groups can be introduced into molecules using cyanomethyl salts of pyridine and analogous isoquinolines. Isochromene rings can be synthesized through various methods, including cyclization reactions.

Chemical Reactions Analysis

The cyanomethyl group in the compound can participate in various chemical reactions. For example, it can undergo reactions with amines to form cyanoacetamide derivatives. The isochromene ring can also participate in various chemical reactions, depending on the presence of other functional groups and reaction conditions.

Mechanism of Action

The mechanism of action of this compound is not known as it might depend on its intended use or target. For example, some cyanomethyl compounds have been found to induce systemic acquired resistance in plants.